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Compound of Interest

Compound Name: Propane-2,2-d2

CAS No.: 2875-95-8

Cat. No.: B1600165

Get Quote

Propane-2,2-d2 (CAS 2875-95-8) Proper Disposal Procedures

Executive Summary
Do not vent Propane-2,2-d2 into laboratory fume hoods for disposal. Propane-2,2-d2 is a

stable isotope-labeled flammable gas. While chemically identical to propane in terms of fire

hazard, its disposal is governed by strict compressed gas and hazardous waste regulations

(RCRA D001). The primary disposal route is return to the manufacturer due to the high value of

the cylinder and the isotopic material. If the cylinder is non-returnable, it must be managed as

hazardous waste through a licensed vendor.

Chemical Identity & Hazard Profile
Before initiating any disposal workflow, verify the cylinder contents against the following data to

ensure you are handling the correct isotope.
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Parameter Specification

Chemical Name Propane-2,2-d2

CAS Number 2875-95-8 (Labeled) / 74-98-6 (Unlabeled)

Formula CH₃CD₂CH₃

RCRA Waste Code D001 (Ignitable)

Flash Point -104°C (-155°F)

Primary Hazard
Extremely Flammable Gas; Gases Under

Pressure

Secondary Hazard Simple Asphyxiant (Displaces Oxygen)

Radioactivity None (Stable Isotope)

Disposal Decision Matrix
Use this logic flow to determine the correct disposal protocol. Do not deviate based on

convenience.
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Start: Cylinder Assessment
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PROTOCOL C:

Scrap Metal Recycling
(Valve Removed)

Empty & Valve Removed (Advanced)

PROTOCOL A:
Return to Manufacturer

Yes (Rental)

PROTOCOL B:
Hazardous Waste Pickup

No (Lecture Bottle/Disposable)
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Figure 1: Decision matrix for Propane-2,2-d2 cylinder disposal. Note that "Empty" is defined

strictly by RCRA regulations.

Detailed Disposal Protocols
PROTOCOL A: Return to Manufacturer (The Gold
Standard)
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Most deuterated gases are sold in lecture bottles or cylinders that the supplier (e.g., CDN

Isotopes, Sigma-Aldrich, Cambridge Isotope Labs) may accept back. This is the safest and

most sustainable method.

Verify Rental Agreement: Check the cylinder collar or original purchase order. If it is a rental,

you are required to return it.

Close & Cap: Ensure the main cylinder valve is closed tight. Re-install the threaded safety

plug (if equipped) and the cylinder cap.

Labeling: Mark the cylinder as "Return to Vendor" or "Empty" (if applicable) using DOT-

compliant tags.

Logistics: Contact the supplier for a Return Material Authorization (RMA). Do not ship without

an RMA.

PROTOCOL B: Hazardous Waste Pickup (Non-
Refillable/Lecture Bottles)
If the manufacturer will not accept the cylinder, or if it is a legacy "orphan" cylinder, it must be

treated as hazardous waste.

Do Not Vent: Never vent the remaining gas into a fume hood to "empty" the cylinder. This

creates a flammability hazard in the ductwork and violates EPA regulations regarding

treatment of hazardous waste without a permit.

Tagging: Attach a hazardous waste tag.

Constituents: Propane-2,2-d2.[1][2]

Hazards: Flammable, Compressed Gas.

Storage: Move the cylinder to your facility's designated Waste Accumulation Area (WAA).

Store upright.

Secure with a chain/strap.
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Keep away from oxidizers (oxygen, nitrous oxide).

Vendor Handoff: Schedule a pickup with a licensed hazardous waste transporter (e.g., Clean

Harbors, Veolia). They will likely incinerate the cylinder contents in a permitted facility.[3]

PROTOCOL C: Handling "RCRA Empty" Cylinders
A cylinder is only considered "RCRA Empty" (40 CFR 261.7) if the pressure inside equals

atmospheric pressure.

Verification: You must verify the cylinder is empty. Note: Pressure gauges on regulators are

often inaccurate at the bottom of the scale.

Valve Removal (Advanced Only):

Warning: Only perform this if you have specific training and the correct tools (e.g., a

cylinder valve removal tool).

Once the valve is removed, the cylinder is no longer a "pressure vessel" and can often be

recycled as scrap metal.

If you cannot safely remove the valve, default to Protocol B.

Safety & Technical Rationale
Why "d2" Matters (and doesn't)

Flammability (Same): The deuterium substitution does not significantly alter the flammability

limits compared to normal propane. The Lower Explosive Limit (LEL) is approx. 2.1%.[4][5] A

leaking lecture bottle in a small, unventilated room can reach this limit quickly.

Density (Different): Propane-2,2-d2 is heavier than air (Vapor Density > 1.5). Leaked gas will

pool in low areas (floor drains, basements), creating invisible explosion pockets.

Stability: It is not radioactive. Do not dispose of it in radioactive waste streams (dry active

waste), as this incurs unnecessary costs and regulatory confusion.

The "Soap Bubble" Validation
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Before moving any cylinder for disposal, validate the valve integrity:

Close the valve.

Apply a compatible leak detection solution (Snoop® or soapy water) to the valve outlet.

Observation: If bubbles form, the valve is leaking. Do not transport. Initiate emergency

containment procedures (move to a fume hood if safe, or evacuate).

Emergency Procedures (Leaking Cylinder)
If a cylinder is found to be leaking and cannot be stopped by tightening the valve:

Leak Detected Attempt to Close Valve

Leak Stops?
Proceed to WasteYes

Leak Continues

No
Move to Fume Hood
(If transport is safe)Small Leak/Safe Path

Evacuate Lab
Call EHS/Fire Dept

Large Leak/Unsafe

Click to download full resolution via product page

Figure 2: Emergency response workflow for leaking flammable gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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